2-[(4,6-dianilino-1,3,5-triazin-2-yl)amino]ethanol

• IUPAC Name: 2-[(4,6-dianilino-1,3,5-triazin-2-yl)amino]ethanol
• InChI: InChI=1S/C17H18N6O/c24-12-11-18-15-21-16(19-13-7-3-1-4-8-13)23-17(22-15)20-14-9-5-2-6-10-14/h1-10,24H,11-12H2,(H3,18,19,20,21,22,23)
• InChI Key: VBWTXRISKRSIFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=NC(=N2)NCCO)NC3=CC=CC=C3
• Molecular Formula: C17H18N6O
• Molecular Weight: 322.4 g/mol

Description

2-[(4,6-dianilino-1,3,5-triazin-2-yl)amino]ethanol is a chemical compound that is widely used in scientific research. It is commonly referred to as DETAPAC and is known for its chelating properties. DETAPAC is a tridentate ligand that can bind to metal ions and remove them from solutions. The compound has been extensively studied for its ability to chelate various metal ions and its potential applications in a range of fields.

Mechanism of Action

The mechanism of action of DETAPAC involves the formation of a complex with metal ions. The compound binds to metal ions through its tridentate ligand, which forms a stable complex. The complex can then be removed from the solution through filtration or other separation techniques.
Biochemical and Physiological Effects:
DETAPAC has been studied for its potential biochemical and physiological effects. The compound has been shown to have antioxidant properties, which may be useful in the treatment of various diseases. Additionally, DETAPAC has been studied for its potential use in cancer treatment, as it can inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DETAPAC in lab experiments is its ability to selectively chelate metal ions. This property allows researchers to remove specific metal ions from solutions, which can be useful in a range of applications. However, one limitation of using DETAPAC is that it may also chelate essential metal ions, which can lead to unintended effects.

Future Directions

There are many potential future directions for research on DETAPAC. One area of research is the development of new chelating agents that can selectively bind to specific metal ions. Additionally, researchers may investigate the potential use of DETAPAC in the treatment of various diseases, including cancer and neurodegenerative disorders.
In conclusion, DETAPAC is a compound that has been extensively studied for its chelating properties. The compound has a range of potential applications in various fields, including biochemistry, environmental science, and material science. Future research may focus on developing new chelating agents and investigating the potential use of DETAPAC in the treatment of various diseases.

Scientific Research Applications

DETAPAC has been widely used in scientific research for its chelating properties. The compound can bind to a range of metal ions, including copper, iron, and zinc. This property has made DETAPAC a useful tool in various fields, including biochemistry, environmental science, and material science.